Cas no 62510-09-2 (1,3,6-Nonatrien-5-one, 1,9-diphenyl-)

• Product Name: 1,3,6-Nonatrien-5-one, 1,9-diphenyl-
• CAS No: 62510-09-2
• MF: C₂₁H₂₀O
• MW: 288.382905960083
• CID: 442222
• PubChem ID: 71385721
• Update Time: 2025-04-19

1,3,6-Nonatrien-5-one, 1,9-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Nonatrien-5-one, 1,9-diphenyl-
• 1,9-diphenylnona-1,3,6-trien-5-one
• DTXSID50807940
• 62510-09-2

• Inchi： 1S/C21H20O/c22-21(17-9-7-15-19-11-3-1-4-12-19)18-10-8-16-20-13-5-2-6-14-20/h1-7,9-15,17-18H,8,16H2
• InChI Key： UOYWHJHDIOIEHZ-UHFFFAOYSA-N
• SMILES： O=C(C=CC=CC1C=CC=CC=1)C=CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 288.1515
• Monoisotopic Mass: 288.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• XLogP3: 5.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07